N-[2-(3-methylphenoxy)ethyl]-4-(2-oxo-1,3-benzoxazol-3-yl)butanamide

• IUPAC Name: N-[2-(3-methylphenoxy)ethyl]-4-(2-oxo-1,3-benzoxazol-3-yl)butanamide
• InChI: InChI=1S/C20H22N2O4/c1-15-6-4-7-16(14-15)25-13-11-21-19(23)10-5-12-22-17-8-2-3-9-18(17)26-20(22)24/h2-4,6-9,14H,5,10-13H2,1H3,(H,21,23)
• InChI Key: BQAKBNVKZZOPBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCNC(=O)CCCN2C3=CC=CC=C3OC2=O
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

N-[2-(3-methylphenoxy)ethyl]-4-(2-oxo-1,3-benzoxazol-3-yl)butanamide is a chemical compound that belongs to the family of benzoxazoles. This compound has been extensively studied for its potential use in scientific research due to its unique properties. In

Mechanism of Action

The mechanism of action of N-[2-(3-methylphenoxy)ethyl]-4-(2-oxo-1,3-benzoxazol-3-yl)butanamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the inflammatory response. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-[2-(3-methylphenoxy)ethyl]-4-(2-oxo-1,3-benzoxazol-3-yl)butanamide has been shown to have a number of biochemical and physiological effects. This compound has been shown to reduce inflammation and oxidative stress in cells. Additionally, this compound has been shown to have anti-tumor effects in certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(3-methylphenoxy)ethyl]-4-(2-oxo-1,3-benzoxazol-3-yl)butanamide in lab experiments is its anti-inflammatory properties. This compound can be used to study the inflammatory response in cells and can be used to develop new drugs for the treatment of inflammatory diseases. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the use of N-[2-(3-methylphenoxy)ethyl]-4-(2-oxo-1,3-benzoxazol-3-yl)butanamide in scientific research. One potential direction is the development of new drugs for the treatment of inflammatory diseases. Additionally, this compound may be useful in the development of new cancer treatments. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in scientific research.

Synthesis Methods

The synthesis of N-[2-(3-methylphenoxy)ethyl]-4-(2-oxo-1,3-benzoxazol-3-yl)butanamide involves the reaction of 2-amino-5-methylphenol with ethyl 4-bromobutanoate to form 2-(3-methylphenoxy)ethyl 4-bromobutanoate. This intermediate is then reacted with 2-hydroxybenzoyl chloride to form N-[2-(3-methylphenoxy)ethyl]-4-(2-oxo-1,3-benzoxazol-3-yl)butanamide. The synthesis of this compound is relatively straightforward and can be carried out in a laboratory setting.

Scientific Research Applications

N-[2-(3-methylphenoxy)ethyl]-4-(2-oxo-1,3-benzoxazol-3-yl)butanamide has been extensively studied for its potential use in scientific research. This compound has been shown to have anti-inflammatory properties and has been used in the development of new drugs for the treatment of inflammatory diseases. Additionally, this compound has been studied for its potential use in the treatment of cancer.